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Compound of Interest

Compound Name: Fluorescent Brightener 28

Cat. No.: B1144092

For Researchers, Scientists, and Drug Development Professionals

Calcofluor White M2R, also known as Fluorescent Brightener 28, is a vital fluorescent stain
used extensively in various scientific disciplines.[1][2][3] Its ability to bind specifically to
cellulose and chitin makes it an invaluable tool for visualizing the cell walls of fungi, plants,
algae, and certain protozoa.[4][5][6] This technical guide provides an in-depth overview of its
chemical structure, properties, mechanism of action, and common experimental protocols,
tailored for a scientific audience.

Chemical and Physical Properties

Calcofluor White M2R is a complex stilbene derivative. Its chemical structure is characterized
by a central ethene-1,2-diylbis group linked to two benzenesulfonate moieties, which in turn are
substituted with triazinylamino groups. The triazine rings are further functionalized with anilino
and bis(2-hydroxyethyl)amino groups. This intricate structure is responsible for its fluorescent
properties and its affinity for polysaccharides.
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Property Value References

disodium 2,2'-ethene-1,2-
diylbis[5-({4-anilino-6-[bis(2-

IUPAC Name hydroxyethyl)amino]-1,3,5- [6]
triazin-2-

yl}amino)benzenesulfonate]

Fluorescent Brightener 28,
Synonyms Calcofluor White M 2R, Tinopal  [1][6]
LPW, Cellufluor

CAS Number 4193-55-9 [31[6]1[71[8][9]
Chemical Formula C40H42N12Na2010S2 [61[81I9]
Molar Mass 960.95 g-mol-1 [3][6][8]
Appearance Pale yellow powder [8]

N Sparingly soluble in methanol
Solubility ] [3B1[71[8]
(1-10 mg/ml), Soluble in water

Spectroscopic Properties

The fluorescence of Calcofluor White M2R is central to its utility. It absorbs light in the
ultraviolet range and emits in the blue region of the visible spectrum. The exact excitation and
emission maxima can vary slightly depending on the solvent and the substrate to which it is
bound.
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Parameter Wavelength (nm) Notes References

Aqueous solutions
Excitation Maximum show a broad
~347-360 nm ] [41[6]1[7]1[10]
(Aex) absorption from 300-

412 nm.

Fungi and other

stained elements

typically appear bright
Emission Maximum apple-green to blue

~430-440 nm [LI[4][7][10]

(Aem) under a fluorescence

microscope,

depending on the

filters used.

Mechanism of Action

The staining mechanism of Calcofluor White M2R is non-enzymatic and based on the formation
of hydrogen bonds between the hydroxyl groups of the dye and the 3-1,3 and 3-1,4 linked
polysaccharides, primarily chitin and cellulose, found in cell walls. This binding event induces a
conformational change in the dye molecule, leading to a significant enhancement of its
fluorescence quantum yield. In living cells with intact plasma membranes, the dye is excluded
from the cytoplasm. However, in dead or damaged cells, it can penetrate and weakly stain the
cytoplasm, with the nucleus exhibiting strong fluorescence.[2][11][12]

Binding and Fluorescence Mechanism

Binds via Emits light upon
Calcofluor White M2R H-bonds B-1,3/B-1,4 Polysaccharides Calcofluor-Polysaccharide UV excitation Enhanced Blue
(Low Fluorescence) (Chitin, Cellulose) Complex Fluorescence
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Caption: Mechanism of Calcofluor White M2R fluorescence.
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Experimental Protocols

Below are generalized protocols for staining fungal and plant cells. Concentrations and
incubation times may need to be optimized for specific applications.

Staining of Fungal Elements

This protocol is suitable for the rapid detection of fungi in clinical specimens or laboratory
cultures.

e Specimen Preparation: Place the sample (e.g., a small piece of tissue, a smear of culture) on
a clean microscope slide.

¢ Clearing (Optional): Add one drop of 10% potassium hydroxide (KOH) solution to the
specimen to clear cellular debris and improve visualization of fungal elements. Let it stand
for a few minutes.[4][10][13]

» Staining: Add one drop of Calcofluor White M2R staining solution (typically 0.1% to 1 g/L).[1]
[4] Some commercial formulations include Evans Blue (e.g., 0.5 g/L) as a counterstain to
reduce background fluorescence.[4][10]

 Incubation: Place a coverslip over the specimen and allow it to stand for 1-10 minutes at
room temperature, protected from light.[1][4][10]

 Visualization: Examine the slide under a fluorescence microscope using a UV excitation filter
(around 355-380 nm).[1][4][6] Fungal elements will fluoresce brightly.
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Fungal Staining Workflow
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Caption: A typical workflow for staining fungal elements.

Preparation of Staining Solutions

Calcofluor Stock Solution (Example)[14]

¢ Add 350 mg of Calcofluor White M2R powder to a 100 mL volumetric flask.

¢ Add 70 mL of distilled water.

¢ Add a few drops of sodium hydroxide to aid dissolution (pH 10-11).
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e Once dissolved, adjust the volume to 100 mL with distilled water.
» Store this stock solution in a light-proof bottle at 4-10°C.
Working Solution[1][14]

» Dilute the stock solution as needed. For a 1 g/L working solution, you would dilute a higher
concentration stock. A common practice is to dilute a stock 1:100 in buffer or distilled water
for immediate use.[1]

o Working solutions should ideally be prepared fresh daily.[14]

Applications in Research and Development

e Mycology and Parasitology: Rapid and sensitive detection of fungi and certain parasites in
clinical samples.[4][6][10]

» Plant Biology: Staining of plant cell walls to study cell division, morphology, and
development.[6]

» Yeast Research: Used to stain chitin-rich bud scars on yeast cells, allowing for the
determination of cellular age.[6][15]

» Biofilm Research: Visualization of the polysaccharide matrix of biofilms.

o Cell Viability: Can be used to differentiate between living and dead cells, as it does not
penetrate the intact membrane of living cells.[11][12]

Logical Pathway for Cell Wall Detection

The use of Calcofluor White M2R in research follows a straightforward logical pathway from its
chemical properties to the final visualization of target structures.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.rothamsted.ac.uk/sites/default/files/pages/bioimaging_downloads/Calcofluor-White-Staining.pdf
https://libios.fr/imgfr/produit/fichier/c-clfr-5g-data.pdf
https://www.rothamsted.ac.uk/sites/default/files/pages/bioimaging_downloads/Calcofluor-White-Staining.pdf
https://libios.fr/imgfr/produit/fichier/c-clfr-5g-data.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/383/810/18909bul-mk.pdf
https://en.wikipedia.org/wiki/Calcofluor-white
https://www.dalynn.com/dyn/ck_assets/files/tech/SC15.pdf
https://en.wikipedia.org/wiki/Calcofluor-white
https://en.wikipedia.org/wiki/Calcofluor-white
https://www.researchgate.net/publication/8662865_Microtiter_plate_assay_of_yeast_cell_number_using_the_fluorescent_dye_Calcofluor_White_M2R
https://pubmed.ncbi.nlm.nih.gov/2580370/
https://www.tandfonline.com/doi/abs/10.3109/10520298509113895
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Pathway for Cell Wall Visualization

Chemical Property:
Affinity for B-Polysaccharides

Mechanism:
Binding to Chitin/Cellulose

Phenomenon:
Fluorescence Enhancement

i

Click to download full resolution via product page

Caption: Logical flow from chemical property to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Structure and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144092#chemical-structure-of-calcofluor-white-m2r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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